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Compound of Interest

Compound Name: USP7-797

Cat. No.: B15583396

This guide provides crucial safety and logistical information for handling sterile preparations in
compliance with USP General Chapter <797>. It is intended for researchers, scientists, and
drug development professionals to ensure the integrity of compounded sterile preparations
(CSPs) and the safety of personnel. The following procedures and data are designed to provide
clear, step-by-step guidance for your operational questions.

Personal Protective Equipment (PPE) Requirements

Appropriate PPE is mandatory to minimize the risk of contamination to CSPs and to protect
personnel from potential hazards. The specific PPE required depends on the nature of the
compounding activities, distinguishing between non-hazardous and hazardous drugs (HDs).
When handling HDs, the requirements of USP <800> must also be met.[1][2]

Core PPE Components for Sterile Compounding include:

o Gowns: Low-lint gowns with sleeves that fit snugly at the wrist and close at the neck are
required. For handling HDs, gowns must be resistant to permeability by chemotherapy
drugs.[3][4]

o Gloves: Sterile, powder-free gloves are mandatory. When handling HDs, two pairs of
chemotherapy-rated gloves that comply with ASTM D6978 standards are required.[1][2][4]
Gloves should be regularly sanitized with sterile 70% isopropyl alcohol (IPA) and changed
every 30 minutes during compounding or when compromised.[3][5]
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» Head and Hair Covers: Low-lint head covers that completely contain all hair are necessary.
Beard and mustache covers are also required if applicable.[4]

e Shoe Covers: Low-lint shoe covers are required. When compounding HDs, a second pair of
shoe covers should be donned before entering the buffer room.[4]

» Face Masks and Eye Protection: A face mask is required for all sterile compounding. Eye
protection, such as goggles or a face shield, must be worn when there is a risk of splashes
or spills, particularly when handling HDs.[3][4]

Cleanroom Environmental Classifications

USP <797> specifies strict environmental controls for sterile compounding areas to minimize
the risk of contamination. These areas are classified according to ISO standards for air
cleanliness, which define the maximum allowable concentration of airborne particles.[6][7]

Maximum Particles (20.5 .
ISO Class Compounding Area
pm) per m?

Primary Engineering Control
(PEC), such as a Laminar

ISO 5 3,520 Airflow Workbench (LAFW) or
Biological Safety Cabinet
(BSC)

Buffer Area (room where the

ISO7 352,000 _
PEC is located)

Anteroom (area for hand
ISO 8 3,520,000 . :
hygiene and garbing)

Table 1: ISO Classification of Particulate Matter in Room Air for Sterile Compounding.[7]

Procedural Workflows

The following diagrams illustrate the standardized procedures for garbing and disposal of PPE
in a USP <797> compliant facility. Adherence to these workflows is critical for maintaining a
sterile environment and ensuring personnel safety.
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Garbing and Hand Hygiene Protocol

The order of garbing is designed to minimize the transfer of contaminants from less clean to
cleaner areas. The following workflow assumes a typical cleanroom layout with an anteroom

and a buffer room.
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Diagram 1: Step-by-step garbing and hand hygiene procedure.
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PPE Disposal Plan

Proper disposal of used PPE is essential to prevent the spread of contamination, especially
when handling hazardous drugs. Disposal procedures must comply with local, state, and

federal regulations.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Guide to Personal Protective Equipment
(PPE) for USP 797 Compliance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583396#personal-protective-equipment-for-
handling-usp7-797]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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